2-[(cyanomethyl)sulfanyl]-N,3-bis(2-methylpropyl)-4-oxo-3,4-dihydroquinazoline-7-carboxamide

• IUPAC Name: 2-(cyanomethylsulfanyl)-N,3-bis(2-methylpropyl)-4-oxoquinazoline-7-carboxamide
• InChI: InChI=1S/C19H24N4O2S/c1-12(2)10-21-17(24)14-5-6-15-16(9-14)22-19(26-8-7-20)23(18(15)25)11-13(3)4/h5-6,9,12-13H,8,10-11H2,1-4H3,(H,21,24)
• InChI Key: TVEFQJOCUYLNOC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CNC(=O)C1=CC2=C(C=C1)C(=O)N(C(=N2)SCC#N)CC(C)C
• Molecular Formula: C19H24N4O2S
• Molecular Weight: 372.5 g/mol
• CAS No.: 946324-06-7

Description

2-[(cyanomethyl)sulfanyl]-N,3-bis(2-methylpropyl)-4-oxo-3,4-dihydroquinazoline-7-carboxamide is a quinazoline derivative characterized by a bicyclic heteroaromatic core with substitutions at positions 2, 3, and 6. The molecule features:

• A cyanomethylsulfanyl group at position 2, contributing electrophilic reactivity via the nitrile moiety.
• N,3-bis(2-methylpropyl) substituents (isobutyl groups), enhancing lipophilicity and steric bulk.
• A 4-oxo-3,4-dihydroquinazoline core, a scaffold known for interactions with biological targets such as kinases and receptors .

Its synthesis likely involves multi-step reactions, including nucleophilic substitutions and carboxamide couplings, analogous to methods described for related compounds in .

Comparison with Similar Compounds

Comparison with Similar Compounds

The compound can be compared to structurally related quinazoline and cyanoacetamide derivatives, focusing on substituent effects, synthetic routes, and physicochemical properties.

Key Observations:

Structural Divergence: The target compound’s quinazoline core differs from the cyanoacetamide backbone of compounds 13a–b (). This distinction impacts electronic properties and target selectivity. The bis(isobutyl) groups in the target compound enhance lipophilicity (logP ~4–5 predicted) compared to the polar sulfamoylphenyl groups in 13a–b (logP ~1–2) .

Synthetic Methodology :

• Compounds 13a–b are synthesized via diazonium salt coupling under cold conditions (0–5°C), achieving high yields (>94%) . The target compound likely requires more complex alkylation or cyclization steps, as seen in similar quinazoline syntheses .

Spectroscopic Features :

• IR Spectra : The target compound’s C≡N stretch (~2214 cm⁻¹) aligns with 13a–b, but its C=O stretch (1664 cm⁻¹ in 13a) would shift due to conjugation with the quinazoline ring .
• ¹H-NMR : The bis(isobutyl) groups would produce characteristic δ 0.8–1.2 ppm (CH(CH₂)₂) splits, absent in 13a–b’s simpler aryl signals .

Thermal Stability :

• Compounds 13a–b exhibit high melting points (>270°C), attributed to hydrogen-bonding networks from sulfamoyl and hydrazinylidene groups. The target compound’s melting point is unreported but expected to be lower due to flexible isobutyl chains .